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Compound of Interest

Compound Name: C18E4

Cat. No.: B1595584

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and potential applications of C18E4, also known as tetraethylene
glycol monooctadecyl ether. C18E4 is a non-ionic surfactant of the polyethylene glycol ether
family, which finds utility in various scientific and industrial applications, including in the
formulation of drug delivery systems.

Chemical Structure and Identification

C18E4 is characterized by a lipophilic 18-carbon alkyl chain (octadecyl) and a hydrophilic head
composed of four repeating ethylene oxide units. This amphipathic nature governs its surface-
active properties.

Chemical Formula: C26H5405
Molecular Weight: 446.7 g/mol
CAS Number: 59970-10-4

Synonyms: Tetraethylene glycol monooctadecyl ether, Octadecyl tetraethylene glycol ether,
Steareth-4

Physicochemical Properties
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The physicochemical properties of C18E4 are crucial for its function as a surfactant. While

specific experimental data for C18E4 is not extensively available in the public domain, the

properties can be extrapolated from closely related compounds and general principles of

surfactant chemistry. The following table summarizes key physicochemical parameters, with

some values for the more extensively studied analogue C12E4 (Tetraethylene glycol

monododecyl ether) provided for comparison.

Value (C12E4 - for Method of
Property Value (C18E4) . L
comparison) Determination
Molecular Formula C26H5405 C20H4205 -
Molecular Weight 446.7 g/mol 362.54 g/mol -
White to off-white Colorless to light i ]
Appearance . o ) Visual Inspection
solid yellow liquid or solid
] ] Differential Scanning
Melting Point 44-46 °C 1.67 °C )
Calorimetry (DSC)
Density Not available 0.946 g/mL at 20 °C Densitometry

Critical Micelle
Concentration (CMC)

Expected to be in the

low micromolar range

~7x10-5M

Tensiometry,
Conductometry,
Fluorescence

Spectroscopy

Hydrophilic-Lipophilic
Balance (HLB)

~8.6 (calculated)

~9.7 (calculated)

Griffin's Method

Critical Micelle Concentration (CMC)

The CMC is the concentration at which surfactant monomers in a solution begin to self-

assemble into micelles. This is a critical parameter as many surfactant properties, such as

solubilization and detergency, are most effective above the CMC. Due to its longer hydrophobic

chain, C18E4 is expected to have a lower CMC than C12E4, indicating greater surface activity.

Hydrophilic-Lipophilic Balance (HLB)
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The HLB value is an empirical scale that indicates the degree of hydrophilicity or lipophilicity of
a surfactant. The calculated HLB value for C18E4 suggests it is suitable as a wetting and
spreading agent or as a component in oil-in-water (O/W) emulsifiers.[1][2]

Experimental Protocols
Synthesis of Polyethylene Glycol Ethers

A general method for the synthesis of polyethylene glycol ethers, such as C18E4, involves the
Williamson ether synthesis. This reaction consists of the deprotonation of a long-chain alcohol
(e.g., 1-octadecanol) with a strong base to form an alkoxide, followed by nucleophilic attack on
an activated ethylene glycol derivative.

Alternatively, enzyme-catalyzed synthesis offers a greener route. For instance, lipase-catalyzed
transesterification of a fatty alcohol with a polyethylene glycol derivative can be employed.

Determination of Critical Micelle Concentration (CMC)

The CMC of a surfactant can be determined by monitoring a physical property of the surfactant
solution as a function of its concentration. A sharp change in the measured property indicates
the onset of micelle formation.

Tensiometry:

Prepare a series of aqueous solutions of C18E4 with increasing concentrations.

Measure the surface tension of each solution using a tensiometer (e.g., Du Noly ring or
Wilhelmy plate method).

Plot the surface tension as a function of the logarithm of the C18E4 concentration.

The CMC is determined from the intersection of the two linear portions of the plot.

Conductometry (for ionic surfactants, but can be adapted for non-ionic surfactants with an ionic
probe):

o Prepare a series of aqueous solutions of the surfactant.

o Measure the electrical conductivity of each solution.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1595584?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/5274-68-0.html
https://pubmed.ncbi.nlm.nih.gov/15214683/
https://www.benchchem.com/product/b1595584?utm_src=pdf-body
https://www.benchchem.com/product/b1595584?utm_src=pdf-body
https://www.benchchem.com/product/b1595584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Plot the conductivity versus the surfactant concentration.

e The CMC is identified as the concentration at which there is a distinct change in the slope of
the plot.

Calculation of Hydrophilic-Lipophilic Balance (HLB)

For non-ionic surfactants like C18E4, the HLB can be estimated using Griffin's method:[1][2]
HLB = 20 * (Mh / M)
Where:

e Mh is the molecular mass of the hydrophilic portion (the four ethylene oxide units and the
terminal hydroxyl group).

» M is the total molecular mass of the molecule.

For C18E4:

e Mh (C8H1705) = (8 * 12.01) + (17 * 1.01) + (5 * 16.00) = 193.25 g/mol
e M (C26H5405) = 446.7 g/mol

e HLB =20*(193.25/446.7) = 8.6

Applications in Drug Development

Non-ionic surfactants like C18E4 are valuable in pharmaceutical formulations due to their low
toxicity and high stability. Their amphipathic nature allows them to act as:

e Solubilizing agents: To increase the aqueous solubility of poorly soluble drugs.

o Emulsifiers: To stabilize oil-in-water or water-in-oil emulsions in creams, lotions, and
parenteral formulations.

o Wetting agents: To improve the dissolution of solid dosage forms.

e Permeation enhancers: To facilitate the transport of drugs across biological membranes.
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Potential Biological Interactions

While specific signaling pathways directly modulated by C18E4 have not been identified in the
literature, its surfactant properties suggest a primary mode of interaction at the cellular level
would be with the plasma membrane. This interaction can lead to various downstream effects.

As a surfactant, C18E4 can intercalate into the lipid bilayer of cell membranes. This can alter
membrane fluidity, permeability, and the function of membrane-bound proteins, such as
receptors and ion channels. At higher concentrations, this can lead to membrane disruption
and cytotoxicity. For drug delivery applications, a controlled and non-disruptive interaction is
desired to enhance drug uptake.

Visualizations

Generalized Synthesis of C18E4

Nucleophilic Substitution C18E4

Deprotonation

.1-Octadecanol : Octadecanolate )

Click to download full resolution via product page

Caption: Generalized Williamson ether synthesis of C18E4.
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Prepare series of aqueous
C18E4 solutions

Measure surface tension
(Tensiometer)

Plot Surface Tension vs.
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Click to download full resolution via product page

Caption: Experimental workflow for CMC determination by tensiometry.
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Caption: Hypothetical signaling pathway of C18E4 interaction with a cell membrane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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